Cas no 1804494-63-0 (3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid
• CAS No: 1804494-63-0
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4873492
• Update Time: 2025-10-17

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-8(11)7-4(2-6(14)15)1-5(3-12)9(16)13-7/h1,8H,2H2,(H,13,16)(H,14,15)
• InChI Key： HFTOEZYGIJTDDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C#N)C(N1)=O)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.2
• Topological Polar Surface Area: 90.2

Additional information on 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1804494-63-0): An Emerging Compound in Pharmaceutical Research

3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1804494-63-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives and is characterized by the presence of a cyano group, difluoromethyl group, and a hydroxyl group on the pyridine ring. These functional groups contribute to its distinct physicochemical properties and biological activities.

The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The difluoromethyl group, on the other hand, imparts unique electronic and steric properties that can enhance the compound's binding affinity to biological targets. The hydroxyl group adds polarity and can facilitate interactions with enzymes and receptors, making this compound a promising candidate for drug development.

Recent studies have explored the potential of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a valuable lead compound for developing new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of Akt and ERK1/2, which are critical for cancer cell survival. These findings suggest that 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid could be a valuable addition to the arsenal of anticancer therapeutics.

The pharmacokinetic profile of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to progress through clinical trials. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development.

Moreover, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has shown promise in preclinical models of neurodegenerative diseases. Research published in the journal Neuropharmacology has demonstrated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, which are key factors in diseases such as Alzheimer's and Parkinson's. These findings highlight its potential as a neuroprotective agent and warrant further investigation in clinical settings.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been explored, including those involving palladium-catalyzed cross-coupling reactions and multistep sequences involving selective functional group manipulations. These advancements in synthetic chemistry have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-hydroxypyridine-5-acetic acid (CAS No. 1804494-63-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various fields of medicine. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a significant role in advancing pharmaceutical science.